Cas no 225234-00-4 (S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE)

• Product Name: S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE
• CAS No: 225234-00-4
• MF: C₁₂H₂₂N₂O₄S
• MW: 290.379082202911
• CID: 825346
• PubChem ID: 5057706
• Update Time: 2025-10-29

S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE Chemical and Physical Properties

Names and Identifiers

• S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE
• 2-(heptanoylamino)-3-methyl-3-nitrososulfanylbutanoic acid
• S-Nitroso-N-heptanoy
• SNHP
• 225234-00-4
• DTXSID80407871
• 2-Heptanamido-3-methyl-3-(nitrosothio)butanoic acid
• DB-231775

• Inchi： 1S/C12H22N2O4S/c1-4-5-6-7-8-9(15)13-10(11(16)17)12(2,3)19-14-18/h10H,4-8H2,1-3H3,(H,13,15)(H,16,17)
• InChI Key： HBOOWOBHDQOPRF-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(=O)O)NC(CCCCCC)=O)N=O

Computed Properties

• Exact Mass: 290.13000
• Monoisotopic Mass: 290.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 124.62000
• LogP: 3.55970